Cas no 2034240-07-6 (4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one)

4-((1-((5-Ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a structurally complex heterocyclic compound featuring a sulfonyl-piperidine linker and a substituted pyridinone core. This molecule exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its unique combination of functional groups, which may confer favorable binding properties in medicinal chemistry applications. The thiophene and pyridinone moieties suggest possible bioactivity, while the sulfonyl-piperidine bridge enhances solubility and metabolic stability. Its well-defined synthetic route allows for scalable production with high purity, making it suitable for research in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The compound's stability under standard conditions further supports its utility in experimental and industrial settings.
4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one structure
2034240-07-6 structure
Product Name:4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
CAS No:2034240-07-6
MF:C18H24N2O4S2
MW:396.52416229248
CID:5376006
PubChem ID:86265667
Update Time:2025-06-14

4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • F6474-0412
    • 2034240-07-6
    • 4-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)-1,6-dimethyl-1,2-dihydropyridin-2-one
    • 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
    • AKOS024571939
    • 4-[1-(5-ethylthiophen-2-yl)sulfonylpiperidin-4-yl]oxy-1,6-dimethylpyridin-2-one
    • Inchi: 1S/C18H24N2O4S2/c1-4-16-5-6-18(25-16)26(22,23)20-9-7-14(8-10-20)24-15-11-13(2)19(3)17(21)12-15/h5-6,11-12,14H,4,7-10H2,1-3H3
    • InChI Key: HFKPYUWJFXCKBY-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(CC)S1)(N1CCC(CC1)OC1=CC(N(C)C(C)=C1)=O)(=O)=O

Computed Properties

  • Exact Mass: 396.11774960g/mol
  • Monoisotopic Mass: 396.11774960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 703
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 104Ų

4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one Pricemore >>

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Additional information on 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

Research Briefing on 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one (CAS: 2034240-07-6)

In recent years, the compound 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one (CAS: 2034240-07-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique sulfonylpiperidine and pyridinone structural motifs, has been identified as a promising candidate for targeting specific biological pathways. Recent studies have elucidated its role as a potent inhibitor of certain kinases and enzymes involved in inflammatory and oncogenic processes. The molecular structure of 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one allows for high selectivity and binding affinity, making it a valuable tool for both basic research and drug development.

One of the key findings from recent research is the compound's efficacy in preclinical models of autoimmune diseases. Studies have demonstrated that it effectively modulates immune responses by inhibiting key signaling pathways, such as the JAK-STAT pathway, which is implicated in various inflammatory conditions. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through structural modifications, enhancing its potential as a therapeutic agent.

Further investigations have explored the compound's potential in oncology. In vitro and in vivo studies have shown that it exhibits antiproliferative effects against certain cancer cell lines, particularly those with dysregulated kinase activity. The mechanism involves the disruption of cell cycle progression and induction of apoptosis, highlighting its dual role as both an anti-inflammatory and anticancer agent.

Despite these promising results, challenges remain in the clinical translation of 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one. Issues such as off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. However, ongoing research efforts are focused on optimizing the compound's properties and exploring its potential in combination therapies.

In conclusion, 4-((1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its multifaceted pharmacological activities and structural elegance make it a subject of continued interest, with the potential to yield novel therapeutics for a range of diseases. Future research will undoubtedly shed more light on its full therapeutic potential and clinical applicability.

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